Cas no 329187-43-1 (4-(5-Methyl-2-furyl)aniline hydrochloride)

• Product Name: 4-(5-Methyl-2-furyl)aniline hydrochloride
• CAS No: 329187-43-1
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 1453966
• PubChem ID: 2859134
• Update Time: 2025-11-02

4-(5-Methyl-2-furyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-2-furyl)aniline hydrochloride (1:1)
• 4-(5-METHYL-2-FURYL)ANILINE HYDROCHLORIDE
• 4-(5-methylfuran-2-yl)aniline hydrochloride
• AKOS026675611
• 329187-43-1
• 4-(5-methylfuran-2-yl)aniline;hydrochloride
• PS-8021
• Cambridge id 5660466
• 4-(5-Methyl-2-furyl)aniline hydrochloride

• Inchi： 1S/C11H11NO.ClH/c1-8-2-7-11(13-8)9-3-5-10(12)6-4-9;/h2-7H,12H2,1H3;1H
• InChI Key： NGHXMMAWOQGJBC-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(5-Methyl-2-furyl)aniline hydrochloride

4-(5-Methyl-2-furyl)aniline hydrochloride (CAS No. 329187-43-1): A Comprehensive Overview

4-(5-Methyl-2-furyl)aniline hydrochloride (CAS No. 329187-43-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which belongs to the class of furyl-substituted anilines, is particularly notable for its role in pharmaceutical research and material science. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for many laboratory and industrial applications.

The chemical structure of 4-(5-Methyl-2-furyl)aniline hydrochloride features a furan ring substituted with a methyl group at the 5-position, linked to an aniline moiety. This combination of aromatic systems contributes to its distinctive reactivity and functional versatility. Researchers are increasingly exploring its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical intermediates and agrochemicals.

One of the key reasons for the growing interest in 4-(5-Methyl-2-furyl)aniline hydrochloride is its relevance to current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's potential for use in catalysis and biodegradable materials has become a hot topic. Its furan ring, derived from renewable resources, aligns well with the principles of bio-based chemistry, making it a subject of ongoing research in academic and industrial laboratories.

In the pharmaceutical sector, 4-(5-Methyl-2-furyl)aniline hydrochloride has shown promise as a precursor in the synthesis of drug candidates targeting various therapeutic areas. Its structural motif is particularly valuable in the design of molecules with potential anti-inflammatory and antimicrobial properties. Recent studies have also investigated its role in the development of central nervous system (CNS) agents, highlighting its versatility in medicinal chemistry.

The compound's physicochemical properties, including its melting point, solubility, and stability, have been thoroughly characterized to facilitate its use in diverse applications. Its hydrochloride salt form ensures better handling and storage characteristics, which are critical for both research and commercial purposes. These attributes make 4-(5-Methyl-2-furyl)aniline hydrochloride a reliable choice for chemists and engineers working on advanced material designs.

From a market perspective, the demand for 4-(5-Methyl-2-furyl)aniline hydrochloride has been steadily increasing, driven by its applications in high-value chemical synthesis and specialty materials. Suppliers and manufacturers are focusing on optimizing production processes to meet the rising needs of the pharmaceutical and agrochemical industries. Additionally, its compatibility with flow chemistry techniques has opened new avenues for scalable and efficient synthesis, further boosting its commercial viability.

In conclusion, 4-(5-Methyl-2-furyl)aniline hydrochloride (CAS No. 329187-43-1) represents a fascinating and versatile compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with its alignment with contemporary trends in sustainable chemistry and drug discovery, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even more significant role in the development of innovative solutions for global challenges.